Cas no 1426290-46-1 (N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate)

• Product Name: N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate
• CAS No: 1426290-46-1
• MF: C₉H₁₄ClN₃O₄S
• MW: 295.743159770966
• MDL: MFCD16653209
• CID: 5049320
• PubChem ID: 72716223
• Update Time: 2025-06-26

N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)guanidine methanesulfonate
• 2-(5-chloro-2-methoxyphenyl)guanidine;methanesulfonic acid
• N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate

• MDL： MFCD16653209
• Inchi： 1S/C8H10ClN3O.CH4O3S/c1-13-7-3-2-5(9)4-6(7)12-8(10)11;1-5(2,3)4/h2-4H,1H3,(H4,10,11,12);1H3,(H,2,3,4)
• InChI Key： MNRXEKPTBVQVCY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)/N=C(\N)/N)OC.S(C)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Topological Polar Surface Area: 136

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate

N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate: A Comprehensive Overview

N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate, also known by its CAS number 1426290-46-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a guanidine group attached to a 5-chloro-2-methoxyphenyl ring, with the methanesulfonate moiety serving as a counterion. This combination of functional groups imparts distinctive chemical and biological characteristics, making it a subject of extensive research.

The synthesis of N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate involves a multi-step process that typically begins with the preparation of the 5-chloro-2-methoxyphenyl group. This is often achieved through nucleophilic aromatic substitution or other aromatic substitution reactions, depending on the starting materials. The guanidine group is then introduced via condensation reactions, followed by the addition of the methanesulfonate ion as a counterion. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, reducing costs and improving purity.

One of the most notable aspects of N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate is its pharmacological activity. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes, particularly those involved in inflammatory pathways. For instance, research published in 2023 demonstrated that the compound effectively inhibits cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. This finding has significant implications for the development of anti-inflammatory drugs, particularly for conditions such as arthritis and other inflammatory disorders.

In addition to its enzymatic activity, N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate has been investigated for its potential as an antimicrobial agent. Recent studies have highlighted its ability to inhibit the growth of various bacterial strains, including drug-resistant pathogens. The compound's mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. These findings suggest that it could be a promising candidate for the development of new antibiotics, addressing the growing concern of antibiotic resistance.

The structural features of N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate also make it an attractive candidate for further chemical modifications. Researchers have explored substituent effects on the phenyl ring, demonstrating that variations in halogenation and methoxylation can significantly influence biological activity. For example, replacing the chlorine atom with other halogens or altering the position of the methoxy group has been shown to enhance or diminish enzymatic inhibition depending on the target enzyme.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the interactions between N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate and its target proteins. These studies have revealed key hydrogen bonding and hydrophobic interactions that contribute to its binding affinity. Such information is crucial for rational drug design, enabling researchers to optimize the compound's pharmacokinetic properties, such as bioavailability and half-life.

In terms of toxicity and safety profiles, preliminary studies indicate that N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate exhibits low toxicity at therapeutic doses. However, further research is required to fully understand its long-term effects and potential side effects. Regulatory agencies have expressed interest in this compound due to its promising therapeutic potential, but additional preclinical studies are needed before it can advance to clinical trials.

The commercialization potential of N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate is significant, particularly in niche pharmaceutical markets where targeted therapies are in demand. Its unique combination of anti-inflammatory and antimicrobial activities positions it as a versatile candidate for multiple therapeutic applications. Moreover, its relatively simple synthetic pathway makes it economically viable for large-scale production once regulatory approvals are obtained.

In conclusion, N-(5-Chloro-2-methoxyphenyl)guanidine methanesulfonate (CAS No: 1426290-46-1) represents a compelling example of how structural diversity can lead to multifaceted biological activities. With ongoing research focusing on optimizing its pharmacological properties and expanding its application scope, this compound holds great promise for advancing drug discovery and development in various therapeutic areas.